1-(4-Chlorophenyl)-2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone

• Molecular Formula: C20H13ClN2O2S
• Molecular Weight: 380.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-[(5-naphthalen-1-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H13ClN2O2S/c21-15-10-8-14(9-11-15)18(24)12-26-20-23-22-19(25-20)17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2
• InChI Key: WVAAHNWXVGWKQG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NN=C(O3)SCC(=O)C4=CC=C(C=C4)Cl

Description

1-(4-Chlorophenyl)-2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone is a chemical compound used in scientific research. It is commonly referred to as CNO and is a synthetic compound that has been developed for use in neuroscience research.

Mechanism of Action

CNO activates DREADDs by binding to a specific site on the receptor and inducing a conformational change that activates downstream signaling pathways. The exact mechanism of action is not fully understood, but it is thought to involve the activation of G protein-coupled signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CNO depend on the specific DREADD that it is used to activate. In general, CNO can be used to activate or inhibit specific neural circuits, which can result in changes in behavior, cognition, and physiology.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CNO in lab experiments is its specificity. Because it can be used to selectively activate or inhibit specific neural circuits, researchers can study the effects of manipulating these circuits without affecting other regions of the brain. However, there are also limitations to using CNO, including the potential for off-target effects and the need for careful control experiments to ensure that any observed effects are due to the manipulation of the targeted neural circuit.

Future Directions

There are many potential future directions for research involving CNO. One area of interest is the development of new DREADDs that can be activated by different compounds, which could allow for more precise control over neural activity. Another area of interest is the use of CNO in combination with other techniques, such as optogenetics or chemogenetics, to further refine our understanding of neural circuit function. Additionally, there is a growing interest in using CNO as a therapeutic tool for the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of CNO involves a multi-step process that starts with the reaction of 4-chlorobenzyl chloride with sodium sulfide in the presence of a phase transfer catalyst. This reaction produces 4-chlorobenzylthiol, which is then reacted with 5-(1-naphthyl)-1,3,4-oxadiazole-2-thiol in the presence of potassium carbonate to produce the final product, 1-(4-Chlorophenyl)-2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone.

Scientific Research Applications

CNO is widely used in neuroscience research as a tool to study the behavior of neural circuits. It is commonly used to activate DREADDs (Designer Receptors Exclusively Activated by Designer Drugs), which are genetically engineered receptors that can be selectively activated by CNO. This allows researchers to manipulate neural activity in specific regions of the brain and study the resulting effects on behavior.